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Compound of Interest

Compound Name: 3-Phenylpropionitrile

Cat. No.: B121915

For the safe and compliant disposal of 3-Phenylpropionitrile, it is imperative to treat it as a
hazardous waste. Under no circumstances should this chemical be disposed of in regular trash
or poured down the drain. Adherence to the guidelines established by the Environmental
Protection Agency (EPA) and your institution's Environmental Health and Safety (EHS)
department is mandatory.[1][2][3] 3-Phenylpropionitrile is classified as acutely toxic if
swallowed, in contact with skin, or inhaled, and can cause serious skin and eye irritation.[4][5]

[6]

Immediate Safety and Handling

Before beginning any disposal-related procedures, ensure you are wearing the appropriate
Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):
o Gloves: Chemical-resistant gloves (e.g., nitrile).

o Eye Protection: Safety glasses with side shields or chemical splash goggles. A face shield is
recommended when handling larger quantities.[4]

o Body Protection: A lab coat or chemical-resistant apron.

o Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood. If
ventilation is inadequate, a respirator with an appropriate filter (e.g., type ABEK) is
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necessary.[4][5]
Step-by-Step Disposal Procedure
o Waste Identification and Collection:
o A chemical is considered waste when it is no longer intended for use.[7][8]

o Collect all waste 3-Phenylpropionitrile, including contaminated materials (e.g., pipette
tips, absorbent pads), in a designated and compatible hazardous waste container.[7] The
container must be in good condition, free of leaks, and have a secure screw-top cap.[7][9]
Do not overfill the container; a general guideline is to leave at least 25% headspace to
allow for expansion.[9]

o Container Labeling:

o As soon as the first drop of waste is added, label the container with a "Hazardous Waste"
tag provided by your institution's EHS department.[1][8]

o The label must include:

The words "Hazardous Waste".[1][7]

» The full chemical name: "3-Phenylpropionitrile”. Avoid using abbreviations or chemical
formulas.[1]

» An accurate estimation of the quantity or concentration.

= The date of waste generation.[1]

» The name and contact information of the principal investigator or generator.[1]

» The specific location (building and room number).[1]

= Appropriate hazard pictograms (e.g., skull and crossbones for acute toxicity).[1][4]

o Storage of Hazardous Waste:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.sigmaaldrich.com/HK/zh/product/aldrich/171573
https://labscoop.com/us/en/product/tci/tci/p0611-25g-3-phenylpropionitrile
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b121915?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://fens.sabanciuniv.edu/tr/laboratory-safety/waste-management/chemical-waste-disposal
https://fens.sabanciuniv.edu/tr/laboratory-safety/waste-management/chemical-waste-disposal
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b121915?utm_src=pdf-body
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.sigmaaldrich.com/HK/zh/product/aldrich/171573
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Store the sealed and labeled waste container in a designated satellite accumulation area
within the laboratory.

o Ensure the container is kept closed at all times, except when adding waste.[2][7][9]

o Segregate the 3-Phenylpropionitrile waste from incompatible materials, such as strong
oxidizing agents or strong acids and bases.[7][8]

o Utilize secondary containment (e.g., a chemical-resistant tray or tub) to prevent the spread
of material in case of a spill.[8]

e Arranging for Disposal:

o Contact your institution's EHS or Hazardous Waste Program to schedule a pickup.[1][8]
Do not transport hazardous waste outside of the laboratory yourself.[8]

o Complete any required waste information forms, providing a detailed list of the contents for
disposal.[1]

e Disposal of Empty Containers:

o An empty container that held 3-Phenylpropionitrile must be treated as hazardous waste
unless properly decontaminated.

o To decontaminate, triple-rinse the container with a suitable solvent (e.g., acetone or
ethanol) that can dissolve the chemical residue.[7][8]

o Crucially, the rinsate from this process is also considered hazardous waste and must be
collected in your designated 3-Phenylpropionitrile waste container.[7][8]

o After triple-rinsing and air-drying, deface or remove the original chemical label, and the
container may then be disposed of in the regular trash or recycled, according to
institutional policy.[7][8]

Summary of Chemical Safety Data
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Property

Data

GHS Classification

Acute Toxicity, Oral (Category 3), Acute Toxicity,
Dermal (Category 3), Acute Toxicity, Inhalation
(Category 3), Skin Irritation (Category 2), Eye
Irritation (Category 2A)[4][6]

Signal Word

Danger[4][6]

Hazard Statements

H301: Toxic if swallowed, H311: Toxic in contact
with skin, H331: Toxic if inhaled, H315: Causes
skin irritation, H319: Causes serious eye
irritation[5][6]

Precautionary Statements

P261, P264, P270, P280, P301+P310,
P302+P352, P304+P340, P405, P501[4][5][6]

Flash Point

110 °C (230 °F) - closed cup[4]

UN Number

UN3276 (Nitriles, toxic, liquid, n.0.s.)[5]

Disposal Workflow
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Caption: Workflow for the safe disposal of 3-Phenylpropionitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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